One-step synthesis of carbon-supported foam-like platinum with enhanced activity and durability†

Journal of Materials Chemistry A Pub Date: 2013-03-01 DOI: 10.1039/C3TA10406K

Abstract

Carbon black nanoparticles localized in-between liposomal bi-layers provide a unique reaction environment that permits one-step synthesis of carbon-supported foam-like platinum (Pt foam/C) in aqueous solution under ambient conditions. The obtained Pt foam/C was readily purified by simple washing with water and chloroform at room temperature. Unlike commercial Pt/C composed of quasi-spherical nanoparticles, Pt foam/C consists of convoluted dendritic nanosheets. Interestingly, Pt foam/C demonstrated both improved durability and activity toward oxygen reduction reaction (ORR). The improved durability is because of the formation of metastable nano-holes among dendritic branches of Pt foam/C under ripening, preserving the surface area. The activity enhancement of Pt foam/C can be attributed to predominantly exposed Pt {1,1,0} planes that possess the highest ORR activity among all low-indexed Pt crystalline planes. Nano-scale Pt primarily enclosed by {1,1,0} planes has not been reported previously.

Graphical abstract: One-step synthesis of carbon-supported foam-like platinum with enhanced activity and durability
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